Cas no 1806540-50-0 (2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride)

• Product Name: 2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride
• CAS No: 1806540-50-0
• MF: C₁₀H₇Br₂ClO₂
• MW: 354.422380685806
• CID: 4979204
• Update Time: 2025-11-01

2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7Br2ClO2/c11-5-7(14)4-6-2-1-3-8(12)9(6)10(13)15/h1-3H,4-5H2
• InChI Key： PZMKVYKJFPZAHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)Cl)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride

2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride

2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride is a highly reactive and versatile compound with the CAS number 1806540-50-0. This compound is widely recognized in the fields of organic synthesis, pharmaceutical research, and materials science due to its unique chemical properties and structural features. The molecule consists of a benzoyl chloride group attached to a brominated aromatic ring, which provides it with excellent reactivity and selectivity in various chemical reactions.

The structure of 2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride is characterized by a benzene ring substituted with two bromine atoms at positions 2 and 6. The 6-position is further substituted with a 3-bromo-2-oxopropyl group, which introduces additional functionality to the molecule. This substitution pattern not only enhances the compound's reactivity but also allows for precise control over its chemical behavior in different reaction conditions.

Recent studies have highlighted the importance of benzoyl chloride derivatives in the synthesis of bioactive molecules and advanced materials. For instance, researchers have demonstrated that 2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride can serve as an efficient building block for constructing complex heterocyclic compounds, which are of great interest in drug discovery and development.

In terms of applications, benzoyl chloride derivatives like this compound are extensively used in peptide synthesis, where they act as activating agents for carboxylic acids. Additionally, they find applications in the preparation of esters, amides, and other functionalized molecules, making them indispensable in modern organic chemistry.

From a synthetic perspective, 2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride can be prepared via a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution reactions. These methods allow for the precise introduction of substituents onto the aromatic ring, enabling chemists to tailor the compound's properties for specific applications.

One of the most promising areas of research involving benzoyl chloride derivatives is their use in click chemistry. By incorporating reactive groups such as azides or alkynes into their structure, these compounds can participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, leading to the formation of stable triazole linkages. This approach has been successfully applied in the development of novel materials and drug delivery systems.

Furthermore, benzoyl chloride derivatives have been explored for their potential in catalysis. For example, certain derivatives have been shown to act as effective catalysts in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds with high efficiency.

In conclusion, 2-Bromo-6-(3-bromo-2-oxopropyl)benzoyl chloride is a valuable compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an ideal candidate for advancing research in these fields, particularly in the context of developing new drugs and functional materials.